Cas no 1955498-43-7 (2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide)

2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide is a synthetic organic compound featuring a dichlorophenyl backbone and an amino ketone functional group, stabilized as a hydrobromide salt. This structure enhances its reactivity and solubility, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of electron-withdrawing chlorine substituents on the aromatic ring influences its electronic properties, facilitating selective transformations in complex reactions. The hydrobromide form improves stability and handling, ensuring consistent performance in synthetic applications. Its utility spans the development of bioactive molecules, particularly in medicinal chemistry, where precise functional group manipulation is critical. The compound’s well-defined crystalline properties further support its use in high-purity applications.

2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide structure

1955498-43-7 structure

Product Name:2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide

CAS No:1955498-43-7

MF:C₈H₈BrCl₂NO

MW:284.965219497681

MDL:MFCD29991683

CID:4631166

PubChem ID:122156722

Update Time:2025-05-27

2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

- 2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide
- 2-amino-1-(2,6-dichlorophenyl)ethan-1-one HBr
- 2-amino-1-(2,6-dichlorophenyl)ethanone;hydrobromide
- Z2492799959
- 2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide
- MDL： MFCD29991683
- Inchi： 1S/C8H7Cl2NO.BrH/c9-5-2-1-3-6(10)8(5)7(12)4-11;/h1-3H,4,11H2;1H
- InChI Key： YAFXWBXJWQADOR-UHFFFAOYSA-N
- SMILES： Br.ClC1C=CC=C(C=1C(CN)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 164
Topological Polar Surface Area: 43.1

2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide Pricemore >>

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